Cas no 826990-71-0 (1,2,4-Triazolo[4,3-a]pyrimidine, 5,7-dimethyl-3-(2-nitrophenyl)-)

• Product name: 1,2,4-Triazolo[4,3-a]pyrimidine, 5,7-dimethyl-3-(2-nitrophenyl)-
• CAS No: 826990-71-0
• MF: C₁₃H₁₁N₅O₂
• MW: 269.25874
• CID: 687174
• PubChem ID: 11448584

1,2,4-Triazolo[4,3-a]pyrimidine, 5,7-dimethyl-3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrimidine, 5,7-dimethyl-3-(2-nitrophenyl)-
• 5,7-dimethyl-3-(2-nitrophenyl)-[1,2,4]triazolo[4,3-a]pyrimidine
• DTXSID50466253
• 826990-71-0

• Inchi： InChI=1S/C13H11N5O2/c1-8-7-9(2)17-12(15-16-13(17)14-8)10-5-3-4-6-11(10)18(19)20/h3-7H,1-2H3
• InChI Key： TULQBPWHZPOCOD-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=NN=C(N12)C3=CC=CC=C3[N+](=O)[O-])C

Computed Properties

• Exact Mass: 269.09127461g/mol
• Monoisotopic Mass: 269.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų
• XLogP3: 2.8